![molecular formula C8H6N2O B1319988 1H-pyrrolo[3,2-c]pyridine-3-carboxaldehyde CAS No. 933717-10-3](/img/structure/B1319988.png)
1H-pyrrolo[3,2-c]pyridine-3-carboxaldehyde
Cat. No. B1319988
M. Wt: 146.15 g/mol
InChI Key: DYWWWDIUNPDQLM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08003649B2
Procedure details
A solution of 1H-pyrrolo[3,2-c]pyridine (2.95 g, 25 mmol) and hexamethylenetetramine (5.26 g, 37.50 mmol) in acetic acid (25 mL) and water (50 mL) was heated under reflux for 4 hours. The reaction mixture was evaporated and the residue was purified by MPLC silica chromatography, elution gradient 5 to 10% ammonia-methanol in DCM. Product containing fractions were evaporated to dryness and triturated with MeCN to afford 1H-pyrrolo[3,2-c]pyridine-3-carbaldehyde (0.170 g, 4.65%) as a white crystalline solid.
Yield
4.65%
Identifiers
|
REACTION_CXSMILES
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[NH:1]1[C:9]2[CH:8]=[CH:7][N:6]=[CH:5][C:4]=2[CH:3]=[CH:2]1.C1N2CN3CN(C2)CN1C3.[C:20](O)(=[O:22])C>O>[NH:1]1[C:9]2[CH:8]=[CH:7][N:6]=[CH:5][C:4]=2[C:3]([CH:20]=[O:22])=[CH:2]1
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Inputs
Step One
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Name
|
|
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Quantity
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2.95 g
|
|
Type
|
reactant
|
|
Smiles
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N1C=CC=2C=NC=CC21
|
|
Name
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|
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Quantity
|
5.26 g
|
|
Type
|
reactant
|
|
Smiles
|
C1N2CN3CN1CN(C2)C3
|
|
Name
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|
|
Quantity
|
25 mL
|
|
Type
|
reactant
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|
Smiles
|
C(C)(=O)O
|
|
Name
|
|
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Quantity
|
50 mL
|
|
Type
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solvent
|
|
Smiles
|
O
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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under reflux for 4 hours
|
|
Duration
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4 h
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CUSTOM
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Type
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CUSTOM
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|
Details
|
The reaction mixture was evaporated
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
the residue was purified by MPLC silica chromatography, elution gradient 5 to 10% ammonia-methanol in DCM
|
ADDITION
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Type
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ADDITION
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|
Details
|
Product containing fractions
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
were evaporated to dryness
|
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
triturated with MeCN
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
N1C=C(C=2C=NC=CC21)C=O
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.17 g | |
| YIELD: PERCENTYIELD | 4.65% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
